Cas no 1004390-47-9 (N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004390-47-9
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5907543
• PubChem ID: 8556160
• Update Time: 2025-05-26

N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, N-(2,5-dimethylphenyl)-1,6-dihydro-4-methoxy-1-(4-methylphenyl)-6-oxo-
• N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• AKOS004953094
• 1004390-47-9
• F2213-0483
• N-(2,5-dimethylphenyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C21H21N3O3/c1-13-6-9-16(10-7-13)24-19(25)12-18(27-4)20(23-24)21(26)22-17-11-14(2)5-8-15(17)3/h5-12H,1-4H3,(H,22,26)
• InChI Key： LCUYLMIUTZCWFZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C)=CC=C2C)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 10.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004390-47-9): An Overview

N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004390-47-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1004390-47-9, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The molecular structure of N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is composed of a pyridazine core with various functional groups attached. The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms at positions 1 and 4. The presence of a methoxy group at position 4 and a methylphenyl substituent at position 1 adds to the compound's complexity and potential for diverse interactions with biological targets. Additionally, the carboxamide group at position 3 and the dimethylphenyl substituent at the N-position contribute to its unique pharmacological profile.

The synthesis of N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been explored through various methodologies. One common approach involves the condensation of an appropriate pyridazine derivative with an amine in the presence of a coupling reagent. Recent studies have also reported the use of microwave-assisted synthesis to enhance the efficiency and yield of the reaction. These advancements in synthetic methods have facilitated the large-scale production of this compound for further research and development.

One of the key areas of interest in the study of N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is its potential as a therapeutic agent. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been investigated for its anti-cancer effects. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for cancer therapy. Furthermore, ongoing clinical trials are evaluating its efficacy and safety in treating specific types of cancer.

The neuroprotective properties of N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have also been explored. Research indicates that it can protect neurons from oxidative stress and neurodegeneration by modulating key signaling pathways involved in cell survival and death. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its direct biological activities, N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been studied for its ability to enhance drug delivery systems. Its structural features make it suitable for conjugation with other therapeutic agents or nanoparticles to improve their pharmacokinetic properties and target specificity. This approach has shown promise in enhancing the efficacy and reducing the side effects of existing drugs.

In conclusion, N-(2,5-dimethylphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004390-47-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for researchers aiming to develop new therapeutic agents for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel treatments for inflammatory disorders, cancer, and neurodegenerative diseases.